Cas no 5768-13-8 (1-phenylpiperidine-2,6-dione)

• Product Name: 1-phenylpiperidine-2,6-dione
• CAS No: 5768-13-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 947397
• PubChem ID: 347449
• Update Time: 2025-09-26

1-phenylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenylpiperidine-2,6-dione
• 1-phenylazaperhydroine-2,6-dione
• 1-phenyl-piperidine-2,6-dione
• AC1L87CC
• N-Phenylglutarimid
• N-Phenyl-glutarimid
• N-Phenylglutarimide
• N-Phenylpiperidin-2,6-dion
• NSC406120
• SureCN718072
• AKOS001574025
• SR-01000394059
• MFCD00158674
• SCHEMBL718072
• 5768-13-8
• EU-0067388
• CS-0453798
• starbld0016514
• SR-01000394059-1
• NSC-406120
• 1-phenyldihydro-2,6(1H,3H)-pyridinedione
• DTXSID00324253

• MDL： MFCD00158674
• Inchi： 1S/C11H11NO2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： WTQATTHFRGMBML-UHFFFAOYSA-N
• SMILES： O=C1CCCC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 407.2°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.577
• PSA: 37.38
• LogP: 1.79510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-phenylpiperidine-2,6-dione

1-Phenylpiperidine-2,6-dione (CAS No. 5768-13-8): A Comprehensive Overview

1-Phenylpiperidine-2,6-dione (CAS No. 5768-13-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as N-phenylglutarimide, features a piperidine-2,6-dione core substituted with a phenyl group at the 1-position. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The chemical properties of 1-phenylpiperidine-2,6-dione include a molecular formula of C11H11NO2 and a molecular weight of 189.21 g/mol. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and acetone. The compound's melting point ranges between 120-125°C, and it exhibits stability under standard laboratory conditions. Researchers often utilize high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy for its characterization and purity assessment.

In recent years, 1-phenylpiperidine-2,6-dione derivatives have been explored for their potential therapeutic applications. One area of particular interest is their role as GABA receptor modulators, which could have implications for treating neurological disorders such as epilepsy and anxiety. The compound's structural similarity to known pharmacophores in CNS drugs has prompted investigations into its structure-activity relationships (SAR). Additionally, its piperidine-2,6-dione scaffold is being studied for potential applications in cancer research, particularly in the design of small-molecule inhibitors targeting specific enzymatic pathways.

The synthesis of 1-phenylpiperidine-2,6-dione typically involves the condensation of glutaric anhydride with aniline, followed by cyclization under controlled conditions. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, such as microwave-assisted reactions or catalytic methods that reduce waste generation. These innovations align with the growing demand for environmentally friendly synthetic protocols in the pharmaceutical industry.

From a commercial perspective, 1-phenylpiperidine-2,6-dione serves as a key building block in medicinal chemistry. Pharmaceutical companies and research institutions frequently inquire about its availability, with common search terms including "buy 1-phenylpiperidine-2,6-dione," "5768-13-8 supplier," and "N-phenylglutarimide synthesis." The compound is typically supplied in research quantities (milligram to kilogram scale) by specialty chemical manufacturers who adhere to Good Manufacturing Practices (GMP) standards.

Quality control for 1-phenylpiperidine-2,6-dione involves rigorous testing parameters, including assessment of purity (typically ≥98% by HPLC), residual solvent content, and heavy metal impurities. Analytical certificates often accompany commercial samples, providing detailed characterization data from techniques such as mass spectrometry (MS) and infrared (IR) spectroscopy. These quality assurances are particularly important for researchers requiring high-purity materials for structure-based drug design projects.

Recent scientific literature highlights novel applications of 1-phenylpiperidine-2,6-dione derivatives in material science. Some studies have explored their potential as organic semiconductors or as components in photoresponsive materials. This interdisciplinary interest reflects the compound's versatility beyond traditional pharmaceutical applications, making it relevant to researchers in multiple fields searching for "piperidine-2,6-dione applications" or "heterocyclic compound properties."

Storage and handling recommendations for 1-phenylpiperidine-2,6-dione include keeping the compound in a cool, dry environment away from direct sunlight. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) when handling the powder form. These safety considerations are frequently searched alongside terms like "5768-13-8 safety data" or "1-phenylpiperidine-2,6-dione handling."

The global market for 1-phenylpiperidine-2,6-dione reflects growing interest in specialized chemical intermediates. Pricing trends show moderate stability, with fluctuations depending on purity requirements and order volume. Researchers often compare "1-phenylpiperidine-2,6-dione price" across suppliers while considering factors like shipping options, minimum order quantities, and technical support availability. The compound's niche application spectrum maintains steady demand from both academic and industrial research sectors.

Future research directions for 1-phenylpiperidine-2,6-dione may explore its potential in computational drug design and virtual screening platforms. The rise of artificial intelligence in chemistry has created new opportunities for predicting the biological activity of such compounds before laboratory synthesis. This aligns with current trends in "AI for drug discovery" searches, indicating a convergence of traditional medicinal chemistry with cutting-edge computational approaches.

In summary, 1-phenylpiperidine-2,6-dione (CAS No. 5768-13-8) represents a versatile chemical entity with applications spanning pharmaceutical development, material science, and beyond. Its well-characterized properties, combined with ongoing research into novel derivatives, ensure its continued relevance in scientific inquiry. The compound's unique structural features and synthetic accessibility make it a valuable tool for researchers investigating "piperidine-based therapeutics" or "heterocyclic compound synthesis," positioning it as an important subject in contemporary chemical research.